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Compound of Interest

Compound Name: O-304

Cat. No.: B609697 Get Quote

Disclaimer: No specific, publicly available Safety Data Sheet (SDS) for O-304 has been

identified. The following guidance is based on established best practices for handling potent,

novel chemical compounds in a laboratory setting. Researchers must conduct a thorough risk

assessment before beginning any work with O-304 and consult their institution's Environmental

Health and Safety (EHS) department for specific guidance. All work should be performed by

trained personnel in a designated and controlled area.

O-304 is an orally available pan-AMPK activator, and as a potent bioactive molecule, it requires

careful handling to minimize exposure and ensure laboratory safety.[1][2] This guide provides

essential safety and logistical information, including operational and disposal plans, for

researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is critical to minimize exposure to potent chemical compounds

like O-304. The following table summarizes the recommended PPE for various tasks. All PPE

should be donned and doffed in a manner that prevents cross-contamination.
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Task Category Primary PPE
Secondary/Task-Specific
PPE

General Laboratory Work

• Safety glasses with side

shields• Laboratory coat•

Closed-toe shoes

• Nitrile gloves

Handling of Powders/Solids

• Full-face respirator with

appropriate cartridges•

Chemical-resistant coveralls or

suit• Double-gloving (e.g.,

nitrile)• Chemical-resistant

shoe covers

• Chemical-resistant apron•

Head covering

Handling of Liquids/Solutions

• Chemical splash goggles or

face shield• Chemical-resistant

gloves (e.g., nitrile)• Chemical-

resistant apron over lab coat•

Chemical-resistant footwear

• Elbow-length gloves for

mixing and loading

Equipment Cleaning &

Decontamination

• Chemical splash goggles or

face shield• Heavy-duty,

chemical-resistant gloves•

Waterproof or chemical-

resistant apron• Chemical-

resistant boots

• Respirator (if aerosols or

vapors are generated)

Note: Always consult the manufacturer's instructions for the proper use, cleaning, and

maintenance of PPE.[3]

Operational Plan: Step-by-Step Handling Protocol
This protocol provides a step-by-step guide for the safe handling of O-304.

1. Preparation:

Designate a specific handling area, such as a certified chemical fume hood.

Ensure proper ventilation.
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Assemble all necessary equipment and PPE.

Minimize the quantity of the compound to be handled.

Review this guide and any available safety information before starting.

2. Weighing and Reconstitution:

Weighing: If weighing the solid form of O-304, perform this task within a chemical fume hood.

Use a disposable weigh boat.

Solution Preparation: If preparing a solution, add the solvent to the compound slowly to avoid

splashing. O-304 is soluble in DMSO.[1][4]

3. Experimental Procedure:

Conduct all manipulations of O-304 within the designated handling area.

Avoid skin and eye contact.

Prevent the generation of aerosols.

4. Decontamination:

Work Surfaces: Decontaminate all work surfaces with an appropriate cleaning agent.

Equipment: Decontaminate all reusable equipment according to established laboratory

procedures.

PPE Removal: Remove PPE in the reverse order it was donned, being careful to avoid self-

contamination. Dispose of single-use PPE in the designated hazardous waste container.

Spill Management
In the event of a chemical spill, the individual(s) who caused the spill are responsible for the

initial response. It is the responsibility of the laboratory to have spill control and personal

protective equipment appropriate for the chemicals being handled readily available.
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For a small spill:

Immediately alert others in the area.

Don the appropriate PPE, including a respirator if the compound is a powder.

Cover the spill with an absorbent material, working from the outside in.

Carefully collect the absorbed material into a labeled, sealed container for hazardous waste

disposal.

Clean the spill area with a suitable decontaminating solution.

For a large spill:

Evacuate the area immediately.

Alert your supervisor and institutional EHS.

Prevent others from entering the area.

Disposal Plan
All waste materials containing O-304, including unused compound, solutions, contaminated

PPE, and spill cleanup materials, must be disposed of as hazardous chemical waste.

Solid Waste: Collect in a clearly labeled, sealed container.

Liquid Waste: Collect in a compatible, sealed, and labeled waste container. Do not pour

down the drain.

Contaminated Materials: All disposable items that have come into contact with O-304, such

as gloves, weigh boats, and paper towels, should be placed in a designated hazardous

waste container.

Follow all local, state, and federal regulations for hazardous waste disposal.

Quantitative Data for O-304
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Property Value Source(s)

Molecular Weight 380.25 g/mol

Solubility in DMSO ≥ 10 mg/mL

Powder Storage -20°C for up to 3 years

Solution Storage -20°C for up to 6 months

Experimental Workflow
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Caption: Workflow for the safe handling of potent chemical compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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